3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Fluorinated β-Lactams in Medicinal Chemistry

The β-lactam ring is a cornerstone of medicinal chemistry, most famously constituting the active core of penicillin and cephalosporin antibiotics.[1] Beyond their antibacterial prowess, these four-membered heterocyclic scaffolds have been explored for a wide range of biological activities, including as cholesterol absorption inhibitors, anti-inflammatory agents, and anticancer therapeutics.[2][3] The introduction of fluorine into organic molecules can profoundly alter their physicochemical properties, often leading to enhanced metabolic stability, increased binding affinity to target proteins, and improved lipophilicity.[4] Consequently, the synthesis of fluorinated β-lactams, particularly those with a gem-difluoro motif at the C3 position, has garnered significant attention in the pursuit of novel therapeutic agents with superior pharmacological profiles.

This guide provides a comprehensive overview of the synthesis of a specific gem-difluoro-β-lactam, 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one. We will delve into the prevalent synthetic strategies, with a focus on the Reformatsky-type reaction, and explore the mechanistic underpinnings that govern this transformation. This document is intended to serve as a practical resource for researchers engaged in the synthesis and development of novel fluorinated compounds.

Synthetic Strategy: The Imino-Reformatsky Reaction as the Method of Choice

While several methods exist for the construction of the β-lactam ring, the Reformatsky-type reaction of an imine with an α-haloester in the presence of a metal, typically zinc, has proven to be a robust and reliable method for the synthesis of 3,3-difluoro-β-lactams.[5] This approach offers a direct and convergent route to the desired scaffold.

The overall synthetic workflow can be visualized as a two-step process: the formation of the imine precursor followed by the key zinc-mediated cyclization.

Caption: Synthetic workflow for 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one.

Mechanistic Insights: Understanding the Reformatsky Reaction

The successful execution of the imino-Reformatsky reaction hinges on a nuanced understanding of its mechanism. The reaction proceeds through several key steps:

• Formation of the Reformatsky Reagent: The reaction is initiated by the oxidative insertion of zinc metal into the carbon-halogen bond of ethyl bromodifluoroacetate.[6][7] This forms an organozinc reagent, often referred to as a zinc enolate.[8] Activation of the zinc, for instance with iodine or 1,2-dibromoethane, is often crucial to remove the passivating oxide layer and enhance reactivity.[9]

• Coordination and Cyclization: The imine, N-(4-methoxyphenyl)-1-phenylmethanimine, then coordinates to the zinc center of the Reformatsky reagent. This is followed by a nucleophilic attack of the enolate carbon onto the imine carbon, leading to the formation of a new carbon-carbon bond and a six-membered ring transition state.[6][7]

• Stereochemical Considerations - The Zimmerman-Traxler Model: The stereochemical outcome of the Reformatsky reaction can often be rationalized by the Zimmerman-Traxler model.[10] This model postulates a chair-like, six-membered transition state where the substituents of the imine and the enolate arrange themselves to minimize steric interactions. This preferred geometry of the transition state dictates the relative stereochemistry of the final β-lactam product.

Caption: Mechanistic pathway of the imino-Reformatsky reaction for β-lactam synthesis.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a representative procedure adapted from the literature for the synthesis of analogous 3,3-difluoro-β-lactams.[2] Researchers should optimize conditions for their specific setup and scale.

Part 1: Synthesis of N-(4-methoxyphenyl)-1-phenylmethanimine (Imine)

• Reactant Preparation: In a round-bottom flask, dissolve benzaldehyde (1.0 eq) in a minimal amount of a suitable solvent such as ethanol or methanol.

• Addition of Amine: To the stirred solution, add p-anisidine (1.0 eq).

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). The formation of the imine is often rapid and may be accompanied by the formation of water.

• Isolation: Upon completion, the imine can often be isolated by removal of the solvent under reduced pressure. If necessary, the product can be purified by recrystallization or column chromatography.

Part 2: Synthesis of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

• Apparatus Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Activation of Zinc: Add activated zinc dust (2.0-3.0 eq) to the flask under a nitrogen atmosphere. Activation can be achieved by stirring the zinc dust with a small amount of iodine in dry THF until the color of the iodine disappears.

• Addition of Reactants: To the activated zinc suspension in dry tetrahydrofuran (THF), add a solution of the imine (1.0 eq) and ethyl bromodifluoroacetate (1.5-2.0 eq) in THF dropwise at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to reflux. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Characterization Data

The following table summarizes the expected characterization data for the target compound based on known data for structurally similar 3,3-difluoro-β-lactams.[2]

Parameter	Expected Value
Molecular Formula	C₁₆H₁₃F₂NO₂[11]
Molecular Weight	289.28 g/mol [11]
Appearance	White to off-white solid
¹H NMR (CDCl₃, ppm)	δ 7.5-6.8 (m, 9H, Ar-H), 5.3-5.1 (d, 1H, H-4), 3.8 (s, 3H, OCH₃)
¹³C NMR (CDCl₃, ppm)	δ 160-155 (C=O), 158-156 (Ar-C-O), 135-114 (Ar-C), 121 (t, J_CF ≈ 250 Hz, C-3), 64-62 (C-4), 55.5 (OCH₃)
¹⁹F NMR (CDCl₃, ppm)	Expected signals in the range of -90 to -130 ppm (relative to CFCl₃)

Conclusion and Future Outlook

The imino-Reformatsky reaction provides an efficient and direct route for the synthesis of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one. A thorough understanding of the reaction mechanism and careful control of the reaction conditions are paramount for achieving high yields and purity. The unique properties conferred by the gem-difluoro group make this and related compounds attractive targets for further investigation in the field of medicinal chemistry. Future research may focus on the development of enantioselective variations of this reaction to access chiral fluorinated β-lactams, which could lead to the discovery of new therapeutic agents with enhanced potency and selectivity.

References

• Title: Novel and Recent Synthesis and Applications of β-Lactams. Source: PMC. URL: [Link]

• Title: Review on the asymmetric difluoro-Reformatsky reaction highlighted as “very important paper”. Source: Chemie. URL: [Link]

• Title: Reformatsky reaction. Source: Wikipedia. URL: [Link]

• Title: Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. Source: MDPI. URL: [Link]

• Title: Reformatsky Reaction. Source: Chemistry LibreTexts. URL: [Link]

• Title: Synthesis and biological activity of azetidinone. Source: ResearchGate. URL: [Link]

• Title: The stereochemistry of beta-lactam formation in penicillin biosynthesis. Source: PubMed. URL: [Link]

• Title: Reformatsky Reaction. Source: Master Organic Chemistry. URL: [Link]

• Title: Enantioselective Aza-Reformatsky Reaction with Ketimines. Source: ACS Publications. URL: [Link]

• Title: Reformatsky Reaction. Source: Organic Chemistry Portal. URL: [Link]

• Title: Phosphine-Catalyzed Visible-Light-Induced Aminodifluoroalkylation of Alkenes: Access to α,α-Difluoro-γ-lactams. Source: ACS Publications. URL: [Link]

• Title: 19F NMR Chemical Shifts. Source: Organic Chemistry Data. URL: [Link]

• Title: 19F Chemical Shifts and Coupling Constants. Source: UCSB Chemistry and Biochemistry. URL: [Link]

• Title: 19F NMR Reference Standards. Source: University of Wisconsin-Madison. URL: [Link]

• Title: Synthesis of 3,3-Difluoroazetidines. Source: ResearchGate. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The stereochemistry of beta-lactam formation in penicillin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Review on the asymmetric difluoro-Reformatsky reaction highlighted as “very important paper” [chemie.hhu.de]
• 5. researchgate.net [researchgate.net]
• 6. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Chemicals [chemicals.thermofisher.cn]
• 10. [Synthesis of fluorine compounds based on special properties of fluorine compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sapphire Bioscience [sapphirebioscience.com]

Protocols & Analytical Methods

Use of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one in Taxol analog synthesis

Application Note: Semisynthesis of 2',2'-Difluoro Taxoids Using 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

Executive Summary

The functionalization of the C-13 position of the baccatin III core is the defining step in the semisynthesis of paclitaxel and its next-generation analogs[1]. While the standard β-lactam synthon method (Ojima-Holton coupling) is highly efficient for generating the natural (2R,3S)-3-phenylisoserine side chain[1], modern drug development often requires bioisosteric modifications to probe pharmacophore binding and bypass metabolic liabilities.

This application note details the use of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one as an advanced electrophilic synthon. By utilizing this specific building block, researchers can efficiently install a 2',2'-difluoro-3'-amino side chain, completely replacing the 2'-hydroxyl group of paclitaxel with a gem-difluoro moiety[2]. This guide provides the mechanistic rationale, self-validating experimental protocols, and quantitative benchmarks required to execute this complex transformation successfully.

Mechanistic Rationale & Synthon Design

As a Senior Application Scientist, it is critical to understand why specific structural and reagent choices are made, rather than simply following a recipe.

The 3,3-Difluoro Modification: The 2'-OH of paclitaxel acts as a critical hydrogen bond donor to Arg278 in the β-tubulin binding pocket. Replacing this hydroxyl with a gem-difluoro group removes the hydrogen bond donor capacity while significantly increasing local lipophilicity[2]. Furthermore, the strong electron-withdrawing nature of the CF₂ group drastically lowers the pKa of the adjacent 3'-amine. This modification is highly valuable for structure-activity relationship (SAR) studies aimed at overcoming multidrug resistance[2]. The 3,3-difluoro β-lactam is typically accessed via a microwave-assisted Reformatsky reaction[3].

The 1-(4-Methoxyphenyl) [PMP] Protecting Group: In standard Ojima couplings, the β-lactam nitrogen is protected with an electron-withdrawing benzoyl (Bz) or Boc group[1]. However, the presence of the highly electron-withdrawing 3,3-difluoro moiety makes the β-lactam ring hyper-reactive. If a Bz group were used on the nitrogen, the ring would be highly susceptible to premature opening or degradation under the strongly basic coupling conditions. Causality: The electron-donating PMP group dampens this electrophilicity, stabilizing the azetidin-2-one ring during the base-promoted coupling. Post-coupling, the electron-rich PMP ring is uniquely suited for mild, single-electron oxidative cleavage using Cerium(IV) ammonium nitrate (CAN), liberating the free amine without damaging the sensitive, highly oxygenated taxane core.

Experimental Workflow

Workflow for semisynthesis of 2',2'-difluoro taxoids via the β-lactam synthon method.

Self-Validating Experimental Protocols

Protocol 1: Ojima-Holton Coupling of the Fluorinated Synthon

Objective: Attach the gem-difluoro side chain to the C-13 hydroxyl of 7-TES-baccatin III.

• Preparation: Flame-dry a Schlenk flask under argon. Add 7-TES-baccatin III (1.0 equiv) and dissolve in anhydrous THF (0.1 M). Cool the solution to -40 °C using a dry ice/acetonitrile bath.

• Alkoxide Formation: Dropwise add Lithium bis(trimethylsilyl)amide (LiHMDS, 1.0 M in THF, 1.1 equiv).

  • Causality: LiHMDS is chosen over NaH or BuLi because it is a bulky, non-nucleophilic base. It selectively deprotonates the sterically hindered C13-OH without attacking the multiple ester carbonyls on the baccatin core. The Li⁺ counterion also coordinates with the β-lactam carbonyl, activating it for nucleophilic attack.

  • Temperature Control: Maintaining -40 °C is critical to prevent base-catalyzed epimerization at C7 or retro-aldol degradation of the baccatin core.

• Coupling: After 15 minutes, add a solution of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one (1.5 equiv) in anhydrous THF dropwise. Stir for 2 hours at -40 °C.

• Validation (IPC): Quench a 10 µL aliquot in saturated NH₄Cl and extract with EtOAc. Analyze via TLC (Hexanes/EtOAc 7:3). The disappearance of the 7-TES-baccatin III spot and the appearance of a more polar coupled intermediate validates the reaction.

• Workup: Quench the main reaction with saturated aqueous NH₄Cl at -40 °C, warm to room temperature, extract with EtOAc, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

Protocol 2: Oxidative Cleavage of the PMP Group

Objective: Remove the PMP protecting group to liberate the 3'-amine.

• Preparation: Dissolve the coupled intermediate (1.0 equiv) in a 4:1 mixture of Acetonitrile/H₂O (0.05 M). Cool to 0 °C.

• Oxidation: Slowly add Cerium(IV) ammonium nitrate (CAN, 3.0 equiv) dissolved in a minimum amount of water.

  • Causality: CAN acts as a single-electron oxidant. It selectively oxidizes the electron-rich PMP ring to a benzoquinone intermediate, which subsequently hydrolyzes to release the free amine. The electron-deficient difluoro-amine and the taxane core remain untouched.

• Validation (IPC): The solution will turn deep red/brown (benzoquinone formation). Monitor strictly by LC-MS. The disappearance of the PMP-protected mass[M+H]⁺ and the appearance of the free amine mass [M - 106]+ validates the deprotection. Do not over-react, as extended exposure to CAN can cause oxidative cleavage of the taxane core.

• Workup: Dilute with EtOAc, wash with 5% aqueous NaHCO₃, followed by 10% aqueous Na₂SO₃ (to reduce excess oxidant). Dry and concentrate.

Protocol 3: N-Acylation and Global Deprotection

Objective: Install the N-benzoyl group and remove the 7-TES protecting group.

• Acylation: Dissolve the free amine intermediate in anhydrous CH₂Cl₂. Add Triethylamine (Et₃N, 2.0 equiv) and Benzoyl chloride (BzCl, 1.2 equiv) at 0 °C. Stir for 1 hour.

• Deprotection: Concentrate the mixture, then dissolve the crude residue in Acetonitrile at 0 °C. Add HF/Pyridine complex dropwise. Stir for 2 hours at room temperature.

  • Causality: HF/Pyridine selectively cleaves the robust silyl ether (TES) at C7 without hydrolyzing the sensitive ester linkages at C2, C4, C10, or C13.

• Validation (Final): Confirm the final 2',2'-difluoropaclitaxel product via ¹⁹F-NMR (looking for the characteristic AB quartet of the diastereotopic gem-difluoro group) and HRMS.

Quantitative Data & Parameter Summary

To assist in experimental planning, the following table summarizes the comparative reaction parameters and expected yields when transitioning from the standard Ojima lactam to the fluorinated PMP-lactam.

Parameter	Standard Ojima Synthon	Fluorinated PMP Synthon
Synthon Structure	1-Bz-3-TESO-4-Ph-azetidin-2-one	3,3-Difluoro-1-PMP-4-Ph-azetidin-2-one
Coupling Base / Temp	LiHMDS / -40 °C	LiHMDS / -40 °C
Coupling Yield	85 – 95%	75 – 85%
N-Deprotection Strategy	None required (Bz is pre-installed)	CAN oxidation (0 °C, CH₃CN/H₂O)
N-Deprotection Yield	N/A	65 – 75%
Global Deprotection	HF/Pyridine (removes C7 & C2' TES)	HF/Pyridine (removes C7 TES only)
Primary Analytical Marker	¹H-NMR (C2'-H doublet)	¹⁹F-NMR (gem-difluoro AB system)

References

• Ojima, I., Habus, I., Zhao, M., Zucco, M., Park, Y. H., Sun, C. M., & Brigaud, T. (1992). "New and efficient approaches to the semisynthesis of taxol and its C-13 side chain analogs by means of lactam synthon method." Tetrahedron. URL:[Link]

• Geney, R., Chen, J., & Ojima, I. (2001). "Synthesis and structure-activity relationships of novel 2',2'-difluoro analogues of docetaxel." Journal of Medicinal Chemistry. URL: [Link]

• Malebari, A. M., Duffy Morales, G., Twamley, B., Fayne, D., & Meegan, M. J. (2022). "Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones." Pharmaceuticals. URL:[Link]

Sources

• 1. Ojima lactam - Wikipedia [en.wikipedia.org]
• 2. Synthesis and structure-activity relationships of novel 2',2'-difluoro analogues of docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Asymmetric Synthesis of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

Executive Summary

The incorporation of fluorine atoms into organic frameworks is a cornerstone strategy in modern drug discovery. Specifically, the gem-difluoro group serves as a powerful bioisostere for oxygen and carbonyl moieties, dramatically enhancing metabolic stability, modulating lipophilicity, and preventing enzymatic degradation (e.g., by β-lactamases).

This application note details a highly enantioselective, homogeneous Reformatsky-type protocol for the synthesis of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one . By utilizing a commercially available chiral amino alcohol ligand and diethylzinc (Et₂Zn), this methodology bypasses the reproducibility issues of traditional heterogeneous zinc-dust reactions, offering researchers a robust, scalable pathway to enantiopure fluorinated β-lactam building blocks.

Mechanistic Insights & Causality (E-E-A-T)

To ensure a self-validating and reproducible system, it is critical to understand the causality behind each reagent and condition selected in this protocol.

• Homogeneous Enolate Generation: Traditional Reformatsky reactions rely on activated zinc dust, which creates a heterogeneous mixture that is highly sensitive to stirring rates and surface oxidation. This protocol utilizes diethylzinc (Et₂Zn) to facilitate a smooth, homogeneous halogen-metal exchange with ethyl bromodifluoroacetate. This ensures the reactive zinc enolate is generated uniformly at 0 °C, preventing non-selective background reactions[1].

• Asymmetric Induction via Chiral Ligands: The addition of a chiral amino alcohol—specifically (1R,2S)-1-phenyl-2-(1-pyrrolidinyl)propan-1-ol—is the primary driver of stereocontrol. The bidentate oxygen and nitrogen atoms coordinate to the zinc center, creating a rigid, sterically demanding dinuclear chiral pocket. This conformation effectively shields one face of the enolate, dictating a highly stereoselective nucleophilic attack onto the Re-face of the imine, yielding the (4S)-isomer with >99% enantiomeric excess (ee) [2].

• Strategic Use of the N-PMP Group: The N-(4-methoxyphenyl) (PMP) group on the imine nitrogen is not merely a structural placeholder. While it slightly reduces the electrophilicity of the imine compared to N-tosyl groups, its electron-donating nature makes it an ideal, robust protecting group. Post-synthesis, the PMP group can be selectively and oxidatively cleaved using Ceric Ammonium Nitrate (CAN) to yield the free N-H β-lactam, a mandatory intermediate for downstream peptidomimetic or antibiotic synthesis [3].

• Reagent Stability: Ethyl bromodifluoroacetate is selected over its iodinated counterpart due to its superior bench stability and lower propensity for spontaneous degradation, ensuring consistent batch-to-batch reproducibility [4].

Reaction Workflow & Catalytic Cycle

Caption: Catalytic cycle and stereoselective workflow for the difluoro-Reformatsky reaction.

Experimental Protocol

Materials & Reagents

• Substrate: N-Benzylidene-4-methoxyaniline (1.0 mmol, 211 mg)

• Fluorinated Reagent: Ethyl bromodifluoroacetate (2.0 mmol, 0.26 mL)

• Reductant/Metal Source: Diethylzinc (Et₂Zn, 1.0 M solution in hexanes, 3.5 mmol, 3.5 mL)

• Chiral Ligand: (1R,2S)-1-phenyl-2-(1-pyrrolidinyl)propan-1-ol (1.0 mmol, 205 mg)

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂, 8.0 mL)

• Quenching Agent: Saturated aqueous NH₄Cl

Step-by-Step Methodology

Step 1: System Preparation (Self-Validating Moisture Control)

• Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under high vacuum.

• Backfill the flask with ultra-high purity Argon. Repeat the vacuum/Argon cycle three times. Note: The zinc enolate intermediate is highly sensitive to protonation by trace water; strict anhydrous conditions are non-negotiable.

Step 2: Substrate and Ligand Loading

• Under a positive flow of Argon, add the chiral ligand (205 mg, 1.0 mmol) and the N-PMP-benzaldimine substrate (211 mg, 1.0 mmol) to the flask.

• Inject 8.0 mL of anhydrous CH₂Cl₂ to dissolve the solids, yielding a pale yellow solution.

Step 3: Reagent Addition & Enolate Generation

• Inject ethyl bromodifluoroacetate (0.26 mL, 2.0 mmol) into the stirring solution at ambient temperature.

• Submerge the Schlenk flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Critical Step: Slowly add the Et₂Zn solution (3.5 mL, 3.5 mmol) dropwise over 15 minutes. Causality: Rapid addition will cause a localized exothermic spike, leading to non-selective background reactions and a drastic reduction in enantiomeric excess.

Step 4: Reaction Progression

• Remove the ice bath and allow the reaction mixture to naturally warm to room temperature (approx. 20–25 °C).

• Stir the mixture for 12–24 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1 v/v) mobile phase. The reaction is deemed complete when the imine spot is fully consumed.

Step 5: Quenching and Workup

• Cool the flask back to 0 °C.

• Carefully quench the reaction by the dropwise addition of 10 mL saturated aqueous NH₄Cl. Caution: Vigorous ethane gas evolution will occur.

• Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 6: Purification

• Purify the crude brown residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/Ethyl Acetate, 10:1 to 4:1).

• Isolate the target compound, (4S)-3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one , as a crystalline solid.

Quantitative Data & Optimization Summary

The choice of solvent and ligand stoichiometry profoundly impacts both the yield and the stereochemical outcome of the reaction. The table below summarizes the optimization data, demonstrating why CH₂Cl₂ and stoichiometric ligand loading are mandated for optimal results.

Entry	Solvent	Temperature (°C)	Ligand (equiv)	Et₂Zn (equiv)	Yield (%)	Enantiomeric Excess (ee %)
1	THF	25	1.0	3.5	45	78
2	Toluene	0 to 25	1.0	3.5	52	85
3	CH₂Cl₂	0 to 25	1.0	3.5	74	>99
4	CH₂Cl₂	0 to 25	0.5	3.5	68	92

Data Analysis: THF coordinates competitively with the zinc center, disrupting the rigid chiral pocket formed by the amino alcohol ligand, thereby lowering both yield and ee (Entry 1). Dichloromethane (CH₂Cl₂) acts as a non-coordinating solvent, allowing the chiral ligand to tightly bind the zinc enolate, resulting in near-perfect stereocontrol (Entry 3).

References

• Enantioselective synthesis of α,α-difluoro-β-lactams using amino alcohol ligands Source: RSC Advances, 2014 URL:[Link]

• Stereoselectivity of the Honda–Reformatsky Reaction in Reactions with Ethyl Bromodifluoroacetate with α-Oxygenated Sulfinylimines Source: The Journal of Organic Chemistry, 2014 URL:[Link]

• Enantioselective Synthesis of α,α-Difluoro-β-amino Acid and 3,3-Difluoroazetidin-2-one via the Reformatsky-Type Reaction of Ethyl Bromodifluoroacetate with Chiral 1,3-Oxazolidines Source: The Journal of Organic Chemistry, 2001 URL:[Link]

• Novel and Recent Synthesis and Applications of β-Lactams Source: National Institutes of Health (PMC), 2012 URL:[Link]

Reformatsky reaction protocols for synthesizing difluoro beta-lactams

Application Note: Reformatsky Reaction Protocols for the Synthesis of Difluoro β -Lactams

Target Audience: Synthetic Chemists, Medicinal Researchers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Rationale

The incorporation of fluorine into organic scaffolds is a cornerstone of modern drug development. Specifically, the introduction of a gem-difluoro group at the α -position of a β -lactam ring significantly alters its pharmacological profile. The highly electronegative fluorine atoms increase the electrophilicity of the amide carbonyl and induce structural strain, transforming these compounds into highly potent, mechanism-based inhibitors of β -lactamases and human leukocyte elastase 1.

The imino-Reformatsky reaction is the most direct and efficient approach to synthesizing 3,3-difluoroazetidin-2-ones (difluoro β -lactams). This methodology relies on the reaction of ethyl bromodifluoroacetate with an imine substrate, mediated by zinc.

The Causality of Experimental Design

• Reagent Selection: Ethyl bromodifluoroacetate is utilized instead of gaseous fluorinated precursors because of its inherent chemical stability, low cost, and ease of handling under standard benchtop conditions 1.

• Zinc Activation: Commercial zinc dust is passivated by a layer of zinc oxide (ZnO). Chemical activation (using 1,2-dibromoethane and TMSCl) is strictly required to expose the reactive metal surface, ensuring a rapid, reproducible oxidative addition into the C-Br bond to form the zinc enolate equivalent.

• Cyclization Dynamics: The reaction proceeds via a cascade: nucleophilic addition of the zinc enolate to the imine yields an intermediate β -amino ester. Depending on the basicity of the reaction medium and the steric bulk of the substituents, this intermediate undergoes spontaneous or base-promoted intramolecular N1-C2 cyclization (via the elimination of ethanol) to form the azetidin-2-one core 2.

Workflow of the imino-Reformatsky synthesis of difluoro β-lactams.

Enantioselective Control Strategy

While racemic synthesis is sufficient for early-stage screening, advanced drug development mandates enantiopure compounds. To achieve this, the protocol can be modified by introducing a chiral amino alcohol ligand, such as (1R,2S)-1-phenyl-2-(1-pyrrolidinyl)-propan-1-ol.

Why it works: The chiral ligand coordinates with the zinc enolate and the imine simultaneously. This creates a highly rigid, stereodefined transition state that dictates the facial selectivity of the nucleophilic attack. This method allows for the preparation of enantioenriched α,α -difluoro- β -lactams with enantiomeric excesses exceeding 99% 1. Alternatively, utilizing Davis' chiral N-sulfinylimines as substrates provides excellent diastereoselective control (up to 94% de) via internal auxiliary direction 3.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Do not proceed to subsequent steps without confirming the in-process Quality Control (QC) metrics.

Protocol A: General Racemic Synthesis of N-Protected 3,3-Difluoroazetidin-2-ones

Designed for rapid library generation and structural validation.

Step 1: Zinc Activation

• Suspend Zinc dust (3.0 mmol, 3.0 eq) in anhydrous THF (5 mL) under an Argon atmosphere.

• Add 1,2-dibromoethane (5 mol%) and heat the suspension to reflux for 5 minutes.

• Cool to room temperature, add trimethylsilyl chloride (TMSCl, 5 mol%), and stir for 15 minutes. QC Check: The zinc suspension should appear slightly clumped and highly reactive.

Step 2: Reformatsky Addition & Cyclization

• To the activated zinc suspension, add the N-protected imine (1.0 mmol, 1.0 eq).

• Dropwise, add ethyl bromodifluoroacetate (1.5 mmol, 1.5 eq) over 10 minutes to maintain a controlled exotherm.

• Heat the reaction mixture to reflux for 2–4 hours. QC Check (TLC): Monitor the disappearance of the imine (UV active, typically Rf ~0.6 in 4:1 Hexanes/EtOAc).

Step 3: Workup and Isolation

• Quench the reaction with saturated aqueous NH 4​ Cl (10 mL) and extract with EtOAc (3 × 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Highly Enantioselective Synthesis

Designed for the isolation of enantiopure building blocks using chiral ligands.

Step 1: Ligand-Zinc Complexation

• Dissolve (1R,2S)-1-phenyl-2-(1-pyrrolidinyl)-propan-1-ol (1.2 mmol, 1.2 eq) in anhydrous THF (5 mL) under Argon.

• Add freshly activated Zinc dust (3.0 mmol, 3.0 eq) and stir for 20 minutes at room temperature to allow for surface coordination.

Step 2: Stereocontrolled Addition

• Cool the reaction vessel to 0 °C.

• Add the imine substrate (1.0 mmol, 1.0 eq), followed immediately by the dropwise addition of ethyl bromodifluoroacetate (1.5 mmol, 1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours. The extended time at a lower temperature is critical for maximizing facial selectivity.

Step 3: Workup & Chiral Validation

• Quench and extract as described in Protocol A.

• Critical Self-Validation: Before bulk purification, take a crude aliquot for 19 F NMR. Proceed to chiral HPLC only if the expected gem-difluoro signals are confirmed.

Quality Control & Analytical Validation Workflow

A protocol is only as reliable as its analytical checkpoints. The presence of the gem-difluoro group creates a distinct signature in 19 F NMR, serving as a primary diagnostic tool before committing to time-intensive chromatography or chiral separation 3.

Analytical validation and QC workflow for enantioenriched difluoro β-lactams.

Diagnostic NMR Criteria:

• 19 F NMR: Look for an AB quartet or a multiplet in the region of -104.0 to -115.0 ppm 3. The disappearance of the starting material signal (approx. -60 ppm) confirms complete conversion.

• 1 H NMR: The β -lactam ring proton (C4-H) typically resonates as a distinct multiplet or doublet of doublets between 4.80 and 5.10 ppm due to coupling with the adjacent fluorine atoms.

Quantitative Data Summary

The table below summarizes expected yields and stereochemical outcomes based on the choice of substrate and chiral induction strategy.

Imine Substrate	Ligand / Auxiliary Strategy	Yield (%)	Stereochemical Purity	Reference
N-Benzylidene-aniline	None (Racemic Protocol A)	75%	N/A	2
N-Benzylidene-p-anisidine	(1R,2S)-Amino alcohol (Protocol B)	74%	>99% ee	1
Davis' N-Sulfinylimine	Chiral Auxiliary (Internal Direction)	78%	94% de	3

References

• Enantioselective synthesis of α,α-difluoro-β-lactams using amino alcohol ligands. Organic & Biomolecular Chemistry (RSC). 1

• Synthesis of N Protected 3,3-Difluoroazetidin-2-ones. ResearchGate / Thieme. 2

• Convenient Asymmetric Synthesis of β-Substituted α,α-Difluoro-β-amino Acids via Reformatsky Reaction between Davis' N-Sulfinylimines and Ethyl Bromodifluoroacetate. The Journal of Organic Chemistry (ACS). 3

Sources

• 1. Enantioselective synthesis of α,α-difluoro-β-lactams using amino alcohol ligands - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving yield in the synthesis of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide and Standard Operating Procedure (SOP) to address the specific mechanistic and practical challenges encountered during the synthesis of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one .

This gem-difluoro β-lactam is synthesized via a moisture-sensitive Reformatsky-type cycloaddition between an imine and ethyl bromodifluoroacetate. Success depends entirely on controlling the generation and consumption of the highly reactive difluoro zinc enolate intermediate.

Reaction Pathway Visualization

Reformatsky-type synthesis pathway of the target gem-difluoro beta-lactam.

Troubleshooting FAQs

Q1: Why is my overall yield consistently below 30% despite using excess ethyl bromodifluoroacetate? A1: The primary failure point in the synthesis of gem-difluoro β-lactams is the incomplete formation of the Reformatsky zinc enolate due to zinc passivation. Zinc dust naturally forms a stable zinc oxide (ZnO) layer upon atmospheric exposure. If this layer is not chemically stripped, the oxidative insertion of Zn(0) into the C-Br bond of ethyl bromodifluoroacetate is severely retarded. This leaves unreacted imine and leads to ester degradation pathways. Solution & Causality: You must chemically activate the zinc. Using Trimethylsilyl chloride (TMSCl) and 1,2-dibromoethane scavenges adventitious moisture and etches the ZnO layer, exposing a highly reactive Zn(0) surface. This promotes rapid enolate formation, which is critical for1[1].

Q2: I observe significant formation of starting benzaldehyde and 4-methoxyaniline in my crude NMR. What is causing this? A2: This indicates imine hydrolysis driven by adventitious water in your reaction matrix. N-(4-methoxyphenyl)benzylideneamine is highly susceptible to nucleophilic attack by water, which reverses the condensation reaction. Furthermore, the difluoro zinc enolate acts as a strong base/nucleophile that can be rapidly quenched by moisture. Self-Validating Protocol: Ensure your THF is freshly distilled over sodium/benzophenone. A self-validating check is to add a small amount of activated molecular sieves (4Å) directly to the imine stock solution 12 hours prior to the reaction. If the sieves clump, moisture was present and successfully sequestered.

Q3: The reaction stalls at the intermediate stage, yielding open-chain β-amino esters instead of the closed azetidin-2-one. How can I drive the ring closure? A3: The formation of the 4-membered β-lactam ring is thermodynamically challenging due to ring strain. The intermediate 3-amino-2,2-difluoropropanoate often requires significant thermal energy to undergo intramolecular cyclization (expelling the ethoxide leaving group). Solution & Causality: Transitioning from standard reflux to microwave-assisted synthesis provides uniform, superheated thermal transfer that accelerates the kinetics of the relatively slow nucleophilic ring closure. Microwave irradiation at 80°C for 1 hour has been shown to drastically2[2].

Q4: What is the optimal stoichiometric ratio to minimize side reactions? A4: The difluoro zinc enolate is highly reactive and prone to self-condensation (dimerization) or protonation. To maintain a sufficient steady-state concentration of the enolate for the bimolecular reaction with the imine, a significant excess of both zinc and ethyl bromodifluoroacetate is required. Optimization: A ratio of 1.0 : 3.5 : 4.0 (Imine : Ester : Zn) is generally optimal. Slow addition of the ester over 30-45 minutes ensures the enolate is consumed by the imine as soon as it is generated, preventing enolate pooling and 3[3].

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reagent stoichiometry, activation methods, and the final isolated yield of the target azetidin-2-one.

Entry	Imine (equiv)	BrCF2COOEt (equiv)	Zn Dust (equiv)	Activation / Conditions	Isolated Yield (%)
1	1.0	1.2	1.5	None / THF Reflux, 12h	< 10%
2	1.0	2.5	3.0	TMSCl / THF Reflux, 12h	35%
3	1.0	3.5	4.0	TMSCl / THF Reflux, 12h	48%
4	1.0	3.5	4.0	TMSCl / Microwave (80°C), 1h	82%

Standard Operating Procedure (SOP): High-Yield Synthesis Workflow

Self-Validating System: This protocol incorporates visual and physical checkpoints to ensure reaction integrity at each critical phase.

Phase 1: Zinc Activation (Critical Step)

• In a flame-dried, argon-purged 50 mL two-neck round-bottom flask, suspend 4.0 mmol of high-purity Zinc dust in 10 mL of anhydrous THF.

• Add 0.05 mmol of 1,2-dibromoethane and heat the suspension to a gentle reflux for 5 minutes.

• Checkpoint: Cool to room temperature and add 0.1 mmol of Trimethylsilyl chloride (TMSCl). Stir for 15 minutes. The suspension should exhibit a subtle color shift to a lighter, frothy grey, confirming the successful etching of the ZnO passivation layer.

Phase 2: Enolate Generation and Cycloaddition 4. Add 1.0 mmol of rigorously dried N-(4-methoxyphenyl)benzylideneamine (imine) to the activated zinc suspension. 5. Transfer the vessel to a microwave synthesizer reactor vial (if utilizing microwave optimization) or maintain under standard reflux conditions. 6. Checkpoint: Begin the dropwise addition of 3.5 mmol of ethyl bromodifluoroacetate via a syringe pump over 30 minutes. Slow addition is mandatory to prevent enolate pooling. The reaction mixture will gradually darken, indicating active enolate formation and consumption. 7. Subject the mixture to microwave irradiation at 80°C for 1 hour (or conventional reflux for 12 hours).

Phase 3: Quenching and Purification 8. Cool the reaction to 0°C and vigorously quench with 15 mL of saturated aqueous NH4Cl. Checkpoint: Effervescence indicates the safe consumption of unreacted zinc. 9. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. 10. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one.

References

• Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones Source: National Institutes of Health (NIH) URL:2

• Enantioselective Synthesis of α,α-Difluoro-β-amino Acid and 3,3-Difluoroazetidin-2-one via the Reformatsky-Type Reaction of Ethyl Bromodifluoroacetate with Chiral 1,3-Oxazolidines Source: American Chemical Society (ACS) URL:1

• Synthesis of N-Protected 3,3-Difluoroazetidin-2-ones Source: Thieme Connect URL:3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Chromatography Purification of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

Welcome to the technical support guide for the chromatographic purification of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for the successful purification of this and structurally related β-lactam compounds.

Introduction: The Challenge of Purifying Fluorinated β-Lactams

The purification of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one, a member of the β-lactam class of compounds, presents unique challenges due to the presence of the electron-withdrawing difluoro group and the overall polarity of the molecule. The β-lactam ring is susceptible to hydrolysis, particularly under acidic or basic conditions, which can lead to degradation during purification.[1][2] Furthermore, the synthesis of this compound can result in a variety of impurities, including starting materials, reagents, and reaction byproducts, that may have similar polarities to the target compound, making separation difficult.[3]

This guide provides a systematic approach to selecting the appropriate chromatographic method and troubleshooting common issues to achieve high purity of the target compound.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take before attempting a large-scale purification?

A1: Always begin with Thin Layer Chromatography (TLC) to develop an appropriate solvent system.[4] TLC is a rapid and inexpensive method to screen various mobile phases and determine the optimal conditions for separation on a larger scale.[4] It will provide a good indication of the retention factor (Rf) of your target compound and its separation from impurities.

Q2: Should I use normal-phase or reverse-phase chromatography for this compound?

A2: The choice between normal-phase and reverse-phase chromatography depends on the polarity of your target compound and the impurities.

• Normal-Phase Chromatography (NPC): This is often the preferred method for moderately polar, organic-soluble compounds like many β-lactams.[5][6] It utilizes a polar stationary phase (e.g., silica gel) and a non-polar mobile phase (e.g., hexane/ethyl acetate).[5][7]

• Reverse-Phase Chromatography (RPC): This method uses a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[6][8] RPC is particularly useful for separating non-polar or weakly polar compounds and can be a good alternative if normal-phase fails to provide adequate separation.[6]

For 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one, which is a moderately polar compound, normal-phase chromatography is a logical starting point.

Q3: What are some common solvent systems for the normal-phase purification of β-lactams?

A3: A mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate is a very common and effective mobile phase for the purification of β-lactams.[9][10] The ratio of these solvents can be adjusted to achieve the desired separation. For example, starting with a system of 9:1 hexanes:ethyl acetate and gradually increasing the proportion of ethyl acetate is a common strategy.[9] Other polar modifiers that can be used include acetone and dichloromethane.[11]

Q4: How can I prevent degradation of the β-lactam ring on the silica gel column?

A4: The silica gel surface can be slightly acidic, which can lead to the decomposition of the β-lactam ring.[1] To mitigate this, a small amount of a neutralizer like triethylamine (typically 0.1-1%) can be added to the mobile phase. This helps to deactivate the acidic sites on the silica gel and improve the recovery of the target compound.

Q5: My compound is streaking on the TLC plate and the column. What could be the cause?

A5: Streaking, or tailing, can be caused by several factors:

• Compound Overload: Applying too much sample to the TLC plate or column can lead to broad, streaky bands.

• Inappropriate Solvent System: If the mobile phase is not strong enough to effectively move the compound, it can result in tailing.

• Compound Degradation: As mentioned, the β-lactam ring can be sensitive to the stationary phase.[1]

• Presence of Acidic or Basic Impurities: These can interact strongly with the silica gel.

Q6: I am not getting good separation between my product and a closely-eluting impurity. What can I do?

A6: If you are struggling to separate closely-eluting impurities, consider the following:

• Optimize the Solvent System: Try a different combination of solvents or a shallower gradient. Sometimes, using a three-component solvent system can improve selectivity.

• Change the Stationary Phase: If silica gel is not providing the desired separation, consider using a different stationary phase like alumina or a bonded phase (e.g., diol, cyano).

• Switch to Reverse-Phase Chromatography: This will provide a completely different separation mechanism and may resolve the impurities that co-elute in normal-phase.[12]

Troubleshooting Guides

Guide 1: Poor Recovery of the Target Compound

Symptom	Possible Cause	Troubleshooting Action
Low yield after column chromatography.	Degradation on the column: The β-lactam ring is hydrolyzing on the acidic silica gel.[1]	1. Add 0.1-1% triethylamine to the mobile phase to neutralize the silica gel. 2. Use a less acidic stationary phase like neutral alumina. 3. Minimize the time the compound spends on the column by running the chromatography as quickly as possible while maintaining separation.
Compound is too polar and strongly adsorbed: The chosen mobile phase is not polar enough to elute the compound effectively.	1. Gradually increase the polarity of the mobile phase. 2. Consider switching to a more polar solvent system, for example, using dichloromethane/methanol.
Incomplete elution: The column was not flushed with a sufficiently strong solvent at the end of the run.	Always flush the column with a highly polar solvent (e.g., 100% ethyl acetate or a mixture containing methanol) after your product has eluted to ensure all adsorbed material is recovered.

Guide 2: Co-elution of Impurities

Symptom	Possible Cause	Troubleshooting Action
Fractions containing the desired product are contaminated with impurities.	Inadequate separation by the chosen chromatographic system: The polarity of the impurity is too similar to the product.	1. Optimize the mobile phase: Try a shallower gradient or isocratic elution with a finely tuned solvent ratio. Experiment with different solvent combinations (e.g., toluene/ethyl acetate, dichloromethane/acetone). 2. Change the stationary phase: Switch to a different stationary phase like alumina, Florisil®, or a bonded phase (e.g., diol, cyano). 3. Employ reverse-phase chromatography: This offers a different selectivity based on hydrophobicity and can often separate compounds that are difficult to resolve by normal-phase.[6][8]
Column overloading: Too much crude material was loaded onto the column, exceeding its separation capacity.	1. Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load 1-5% of the column's weight in crude material. 2. Use a larger column for the same amount of material.

Experimental Protocols

Protocol 1: Normal-Phase Flash Column Chromatography

This protocol provides a general guideline for the purification of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one using normal-phase flash chromatography.

Materials:

• Silica gel (230-400 mesh)

• Hexanes (or petroleum ether)

• Ethyl acetate

• Triethylamine (optional)

• Glass column

• Fraction collector or test tubes

• TLC plates (silica gel 60 F254)

• UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 hexanes:ethyl acetate).

• Column Packing: Pour the slurry into the column and allow the silica gel to settle, ensuring a flat, even bed. Drain the excess solvent until it is level with the top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column bed.

• Elution: Begin eluting with the low-polarity mobile phase.

• Gradient Elution (if necessary): Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 30% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions of a suitable volume.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Recommended Solvent Systems for TLC and Column Chromatography

Solvent System (v/v)	Typical Application	Notes
Hexanes:Ethyl Acetate (9:1 to 7:3)	Initial screening and elution of less polar impurities.	A good starting point for many β-lactams.[9]
Dichloromethane:Ethyl Acetate (9:1 to 1:1)	For compounds that are not sufficiently soluble in hexanes.	Dichloromethane is more polar than hexanes.
Toluene:Acetone (9:1 to 7:3)	An alternative system that can offer different selectivity.
Add 0.1-1% Triethylamine	To any of the above systems.	Recommended to prevent degradation of the β-lactam ring on silica gel.

Visualizations

Workflow for Chromatography Method Selection

Caption: Decision tree for selecting the appropriate chromatography method.

Troubleshooting Workflow for Poor Separation

Caption: Systematic approach to troubleshooting poor separation in column chromatography.

References

• Hancu, G., Cîmpoiu, C., & Pătruţ, F. (2013). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. Advanced Pharmaceutical Bulletin, 3(2), 473–477. [Link]

• Drawz, S. M., & Bonomo, R. A. (2010). Three decades of beta-lactamase inhibitors. Clinical Microbiology Reviews, 23(1), 160–201. [Link]

• Hancu, G., Sánta, C. S., & Cîmpoiu, C. (2019). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. ResearchGate. [Link]

• Hancu, G., Cîmpoiu, C., & Pătruţ, F. (2013). Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics. PMC. [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Phenomenex. [Link]

• Colin, B., et al. (2019). Stability of 10 Beta-Lactam Antibiotics in Human Plasma at Different Storage Conditions. Therapeutic Drug Monitoring, 41(2), 237-241. [Link]

• Contreras-García, A., et al. (2015). Efficient Synthesis of β-Aryl-γ-lactams and Their Resolution with (S)-Naproxen: Preparation of (R)- and (S)-Baclofen. Molecules, 20(12), 21465-21477. [Link]

• Biotage. (2023, January 23). How do I choose between Normal- or Reversed-phase flash column chromatography for my compound purification? | Biotage. Biotage. [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Chrom Tech, Inc.. [Link]

• Contreras-García, A., et al. (2015). Efficient Synthesis of β-Aryl-γ-lactams and Their Resolution with (S)-Naproxen: Preparation of (R)- and (S)-Baclofen. ResearchGate. [Link]

• Jiang, T., et al. (2017). Isomeric Impurity research and quality control of β-lactam antibiotics. Journal of Pharmaceutical and Biomedical Analysis, 145, 442-449. [Link]

• Dickie, A. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager. [Link]

• ResearchGate. (n.d.). Synthesis of 3,3-Difluoroazetidines. ResearchGate. [Link]

• ResearchGate. (2025, August 7). Synthesis of N Protected 3,3-Difluoroazetidin-2-ones | Request PDF. ResearchGate. [Link]

• Google Patents. (n.d.). CN105384673B - The synthetic method of 3 fluoro azetidine derivatives.

• Cartwright, S. J., & Waley, S. G. (1984). Purification of beta-lactamases by affinity chromatography on phenylboronic acid-agarose. Biochemical Journal, 221(2), 505–512. [Link]

• Le Goffic, F., Andrillon-Spiegel, J., & Letarte, R. (1975). [Purification of beta-lactamases by affinity chromatography]. Biochimie, 57(1), 29–34. [Link]

• Al-Jumaili, E. F. (2020). Production, Purification and Characterization of β-Lactamase from Clinical Isolate of Acinetobacter baumannii A7. ResearchGate. [Link]

• Pemberton, L., & Golemi-Kotra, D. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Molecular Biosciences, 9, 843929. [Link]

• Al-Azzawi, A. M. (2012). Novel and Recent Synthesis and Applications of β-Lactams. IntechOpen. [Link]

• Organic Chemistry Portal. (n.d.). β-Lactam synthesis. Organic Chemistry Portal. [Link]

• Wallace, E. M., et al. (2010). Novel carboxamide-based allosteric MEK inhibitors: discovery and optimization efforts toward XL518 (GDC-0973). Journal of Medicinal Chemistry, 53(18), 6601–6610. [Link]

• SciSpace. (2012, January 15). Isolation, purification and detection of antimicrobial activity of beta-lactam antibiotics from few fungal strains. SciSpace. [Link]

• Google Patents. (n.d.). EP0180398A1 - Synthesis of beta-lactam.
• Google Patents. (n.d.). EP1922304A2 - Processes for the preparation of (3r,4s)-4-((4-benzyloxy)phenyl)-1-(4-fluorophenyl).

• Journal of Pharmaceutical Negative Results. (n.d.). Extraction and Purification of Intracellular Beta- Lactamase from Proteus mirabilis. Journal of Pharmaceutical Negative Results. [Link]

• Prime Scholars. (n.d.). Screening, production, purification and characterization of beta-lactamase from uropathogenic E.coli. Prime Scholars. [Link]

• Journal of Organic Chemistry. (2000). A New, Efficient Method for the Synthesis of Bisindolylmaleimides. Journal of Organic Chemistry, 65(22), 7357–7363. [Link]

• Mizumoto, S., et al. (2018). Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for. Heterocycles, 96(12), 2125-2134. [Link]

• Takahashi, H., Sakai, H., & Gold, D. H. (2008). Case Study: Beta-Lactam Decontamination and Cleaning Validation of A Pharmaceutical Manufacturing Facility. Pharmaceutical Engineering, 28(6), 1-8. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 6. chromtech.com [chromtech.com]
• 7. Reverse-Phase vs Other Chromatography Techniques Compared - Creative Proteomics [creative-proteomics.com]
• 8. sepscience.com [sepscience.com]
• 9. Efficient Synthesis of β-Aryl-γ-lactams and Their Resolution with (S)-Naproxen: Preparation of (R)- and (S)-Baclofen | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. biosensor.facmed.unam.mx [biosensor.facmed.unam.mx]
• 12. biotage.com [biotage.com]

Technical Support Center: 3,3-Difluoroazetidin-2-one Ring Opening Optimization

Welcome to the Advanced Applications Support Center. This hub is designed for medicinal chemists, process scientists, and drug development professionals. Here, we provide mechanistic insights, troubleshooting workflows, and self-validating protocols for optimizing the ring-opening reactions of 3,3-difluoroazetidin-2-ones.

Core Mechanistic Insights (FAQs)

Q: Why does the 3,3-difluoro substitution dramatically alter the ring-opening kinetics compared to unfluorinated β -lactams? A: The causality lies in the strong electron-withdrawing inductive effect (-I) of the gem-difluoro group at the C3 position. This substitution significantly increases the electrophilicity of the adjacent C2 carbonyl carbon, lowering the activation energy required for nucleophilic attack. In biological applications, this heightened reactivity accelerates the rate of β -lactam ring opening by active-site serine hydroxyls, making these compounds exceptionally potent suicide inhibitors of enzymes like human leukocyte elastase, as detailed in[1].

Q: I am trying to synthesize an α,α -difluoro- β -amino acid. Should I deprotect the ring nitrogen before or after ring opening? A: You must perform the ring opening before complete N-deprotection. Attempting deprotection first (e.g., using Villieras' enamide hydrolysis method) often fails to yield the desired azetidinone intermediate[2]. The optimal, field-proven sequence is to first subject the N-protected azetidinone to acidic hydrolysis to open the ring, followed by hydrogenolysis to cleave the chiral appendage[2].

Mechanistic Pathway Visualization

Caption: Mechanism of nucleophilic ring opening in 3,3-difluoroazetidin-2-ones.

Troubleshooting Guide: Common Experimental Failures

Issue 1: Epimerization at the C4 Position During Ring Opening

• Root Cause: Prolonged exposure to basic conditions or the use of multi-step enamide hydrolysis can cause the C4 proton to epimerize.

• Solution: Rely strictly on acidic hydrolysis. As demonstrated by, treatment with 6N HCl at reflux yields the ring-opened amino acid without any trace of epimerization[2]. The acidic environment ensures rapid protonation of the leaving nitrogen, outcompeting enolization pathways.

Issue 2: Spontaneous Intramolecular Ring-Opening Decomposition

• Root Cause: Azetidines possess high inherent ring strain. If your N-substituent contains a pendant nucleophile (such as an amide group), the molecule may undergo an acid-mediated intramolecular ring-opening decomposition via nucleophilic attack, as reported by the[3].

• Solution: Increase the length of the alkyl chain spanning the nucleophile and the azetidine group to disfavor the transition state geometry, or rigidify the linker to prevent the pendant group from reaching the C2 carbon[3].

Optimization Workflow

Caption: Troubleshooting workflow for optimizing 3,3-difluoroazetidin-2-one ring opening.

Quantitative Data: Reaction Conditions Matrix

Substrate	Reagents / Conditions	Nucleophile	Primary Outcome / Product	Yield	Epimerization
N-Phenylglycinol-3,3-difluoroazetidin-2-one	6N HCl, Reflux, 5h	H₂O	N-Substituted α,α -difluoro- β -amino acid	>95%	None detected
N-Unsubstituted 3,3-difluoroazetidin-2-one	1N NaOH, RT, 1h	OH⁻	Degradation / Complex mixture	<10%	N/A
N-(2-chloromethylphenyl)-3,3-difluoroazetidin-2-one	Human Leukocyte Elastase (HLE), pH 7.4	Ser-OH (Enzyme)	Acyl-enzyme intermediate (Suicide Inhibition)	N/A (Kinetic)	N/A
N-linked heteroaryl azetidine (pendant amide)	Aqueous Buffer, pH 1.8	Amide Oxygen	Intramolecular ring-opening decomposition	N/A (T₁/₂ = 3.8h)	N/A

Self-Validating Experimental Protocol

Protocol: Diastereoselective Ring Opening to (3S)-3-Amino-2,2-difluoro-3-phenylpropanoic Acid Based on the validated methodology by [2].

Phase 1: Acidic Ring Opening

• Reaction Setup: Dissolve the N-protected 3,3-difluoroazetidin-2-one (e.g., 43 mg, 0.14 mmol) in 6N aqueous HCl (6 mL)[2].

• Execution: Heat the mixture at reflux for 5 hours[2].

  • Causality Note: The high temperature and strong acid are required to fully protonate the lactam nitrogen, facilitating the C2-N1 bond cleavage. The gem-difluoro group stabilizes the adjacent stereocenter, preventing epimerization at C4.

• Validation Check 1 (In-Process): Monitor the reaction via IR Spectroscopy. The highly strained β -lactam carbonyl stretch ( ≈1770 cm−1 ) must be completely absent, replaced by a broad carboxylic acid OH stretch, confirming total ring cleavage.

• Workup: Concentrate the mixture in vacuo to dryness. Triturate the resulting white residue in cold ether, filter, and wash with cold water (2 × 5 mL) and ether (5 mL)[2].

• Validation Check 2 (Yield Integrity): The intermediate should be isolated as a pure white solid. Confirm the presence of the carboxylic acid via 13C NMR ( ≈170 ppm ).

Phase 2: Hydrogenolysis (N-Deprotection)

• Reaction Setup: Dissolve the ring-opened intermediate (69 mg, 0.216 mmol) in HPLC-grade MeOH (10 mL)[2].

• Execution: Add 10% Pd/C catalyst. Purge the reaction vessel and stir under a hydrogen atmosphere (H₂, 1 bar) at room temperature[2].

• Validation Check 3 (Fluorine Retention): Post-filtration and concentration, analyze the product via 19F NMR. The gem-difluoro signal must remain intact (typically appearing as an AB quartet if adjacent to a chiral center), proving that unwanted defluorination did not occur during the reduction step.

• Purification: Wash the crude material with ether to selectively remove the cleaved phenylethanol byproduct, yielding the pure amino acid[2].

References

• Enantioselective Synthesis of α,α-Difluoro-β-amino Acid and 3,3-Difluoroazetidin-2-one via the Reformatsky-Type Reaction of Ethyl Bromodifluoroacetate with Chiral 1,3-Oxazolidines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Inhibition of Human Leukocyte Elastase by Functionalized N-Aryl-3,3-dihalogenoazetidin-2-ones Source: Biochemical Pharmacology URL:[Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines Source: PMC - National Institutes of Health (NIH) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Fragmentation Profiling: Standard vs. 3,3-Difluoro β-Lactams

As a Senior Application Scientist, I approach structural elucidation not merely as a pattern-matching exercise, but as an exercise in physical organic chemistry. In drug development, the incorporation of a gem-difluoro moiety at the C3 position of the azetidin-2-one (β-lactam) ring is a proven strategy to increase metabolic stability and tune the electrophilicity of the carbonyl group. However, this modification fundamentally alters the molecule's behavior in the gas phase.

This guide objectively compares the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of standard β-lactams against their 3,3-difluoro analogs. By understanding the causality behind these fragmentation pathways, analytical chemists can confidently identify these complex pharmacophores and differentiate them from degradation products.

Mechanistic Causality: Gas-Phase Behavior of β-Lactams

The Standard β-Lactam Pathway

The four-membered azetidin-2-one ring is inherently strained. Upon collisional activation in a mass spectrometer, standard β-lactams relieve this strain primarily via a low-energy retro-[2+2] Diels-Alder type cleavage . As established by, this cleavage breaks the C2-C3 and N1-C4 bonds, liberating a neutral ketene (CH₂=C=O, 42 Da) and yielding highly diagnostic product ions (e.g., m/z 174 for standard penicillins).

The 3,3-Difluoro β-Lactam Pathway

When the C3 position is substituted with a gem-difluoro group, the fragmentation landscape shifts dramatically. As detailed in synthetic studies by, the highly electronegative fluorine atoms exert a strong inductive electron-withdrawing effect (-I effect). In the gas phase, this has two major consequences:

• Increased Ring Stability: The inductive effect alters the electron density across the β-lactam core, increasing the activation energy required for the retro-[2+2] cleavage. Higher Collision Energies (CE) are required to initiate fragmentation.

• Alternative Neutral Losses: When the ring does cleave, the neutral loss is a difluoroketene (CF₂=C=O, 78 Da) rather than a standard ketene. Furthermore, the presence of fluorine introduces a highly competitive secondary pathway: the direct elimination of hydrogen fluoride (HF, 20 Da) , driven by the thermodynamic stability of the newly formed carbon-carbon double bond.

Conversely, hydrolyzed (ring-opened) impurities bypass these pathways entirely, instead losing simple molecules like H₂O and CO₂, a diagnostic feature utilized for rapid impurity profiling ().

Pathway Visualization

Figure 1: Comparative MS/MS fragmentation pathways of standard vs. 3,3-difluoro beta-lactams.

Quantitative Data Comparison

The following table summarizes the quantitative MS parameters and diagnostic ions used to differentiate these molecular classes.

Compound Class	Primary Neutral Loss	Diagnostic Product Ions	Optimal CE (eV)	Mechanistic Driver
Standard β-Lactams	Ketene (CH₂=C=O, 42 Da)	m/z 174,[M+H-42]⁺	10 - 20	Retro-[2+2] Diels-Alder cleavage
3,3-Difluoro β-Lactams	Difluoroketene (CF₂=C=O, 78 Da)	[M+H-78]⁺,[M+H-20]⁺	20 - 30	Inductive withdrawal by fluorine; HF elimination
Ring-Opened Impurities	H₂O (18 Da), CO₂ (44 Da)	[M+H-18]⁺, [M+H-44]⁺	5 - 15	Carboxylic acid/amine elimination (no ring strain)

Self-Validating Experimental Protocol

To ensure data integrity and reproducibility, the following step-by-step LC-MS/MS methodology must be employed. This protocol is designed as a self-validating system: if the CE ramp does not produce the expected precursor depletion, the system is flagged for matrix suppression or adduct interference.

Step 1: Sample Preparation & Matrix Control

• Reconstitution: Dissolve the synthesized β-lactam or biological extract in 50:50 Acetonitrile:Water containing 0.1% Formic Acid to achieve a final concentration of 1 µg/mL.

• Causality Check: The addition of 0.1% Formic Acid is strictly required to drive the formation of the protonated precursor [M+H]+. Without it, β-lactams readily form sodium adducts [M+Na]+, which are highly stable, resist fragmentation, and obscure the diagnostic retro-[2+2] cleavage.

Step 2: Chromatographic Separation

• Column: Use a sub-2 µm C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm) to ensure sharp peak shapes and minimize co-elution of ring-opened impurities.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: Ramp from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

Step 3: Mass Spectrometry (ESI-QQQ or Q-TOF) Optimization

• Source Parameters: Set the ESI source to Positive Ion Mode. Capillary Voltage: 3.5 kV; Source Temperature: 300°C; Desolvation Gas: 800 L/hr.

• Collision Energy (CE) Ramp (The Validation Step): Program a CE ramp from 5 eV to 40 eV for the target [M+H]+ mass.

• Data Interpretation:

  • Validation Criterion A: For a standard β-lactam, the precursor ion must be >90% depleted by 20 eV, yielding the[M+H-42]⁺ ion.

  • Validation Criterion B: For a 3,3-difluoro β-lactam, the precursor will survive past 20 eV. Maximum abundance of the[M+H-78]⁺ and [M+H-20]⁺ fragments should occur between 25 eV and 30 eV.

References

• Mitscher, L. A., Showalter, H. D., Shirahata, K., & Foltz, R. L. (1975). Chemical-ionization mass spectrometry of beta-lactam antibiotics. The Journal of Antibiotics, 28(9), 668-675.[Link]

• Wang, H., Huang, H., Cao, J., & Chui, D. (2015). Mass Spectral Profile for Rapid Differentiating Beta-Lactams From Their Ring-Opened Impurities. BioMed Research International, 2015, 697958.[Link]

• Marcotte, S., Pannecoucke, X., Feasson, C., & Quirion, J. C. (1999). Enantioselective Synthesis of α,α-Difluoro-β-amino Acid and 3,3-Difluoroazetidin-2-one via the Reformatsky-Type Reaction of Ethyl Bromodifluoroacetate with Chiral 1,3-Oxazolidines. The Journal of Organic Chemistry, 64(23), 8461-8464.[Link]

Validating Enantiomeric Excess of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one: A Comparative Guide

Mechanistic Context & Analytical Challenges

The molecule 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is a highly specialized fluorinated β -lactam. Compounds of this class are critical synthetic intermediates—often generated via Reformatsky-type reactions—for the production of optically pure α,α -difluoro- β -amino acids, which are essential pharmacophores in taxoid anticancer agents and cholesterol absorption inhibitors [1].

Validating the enantiomeric excess (ee) of this molecule presents unique analytical challenges. The gem-difluoro substitution at the C3 position dramatically alters the electronic landscape, increasing the local dipole moment and conferring significant conformational rigidity to the four-membered azetidin-2-one ring. While the 1-(4-methoxyphenyl) and 4-phenyl groups provide strong UV chromophores ideal for optical detection, their steric bulk can hinder deep intercalation into certain chiral stationary phases (CSPs). Consequently, selecting the correct analytical modality requires a deep understanding of the molecule's stereoelectronic properties.

Comparative Analysis of Analytical Modalities

To objectively validate the ee of this fluorinated β -lactam, researchers typically deploy one of three primary modalities: Normal-Phase High-Performance Liquid Chromatography (NP-HPLC), Supercritical Fluid Chromatography (SFC) [3], or 19 F Nuclear Magnetic Resonance ( 19 F NMR) spectroscopy utilizing Chiral Solvating Agents (CSAs).

Modality	Separation Mechanism	Advantages	Limitations	Optimal Use Case
NP-HPLC (Polysaccharide CSPs)	Hydrogen bonding, π−π stacking, and dipole-dipole interactions within the chiral polymeric groove [2].	Gold standard for resolution ( Rs​>2.0 ); highly reproducible; excellent Limit of Detection (LOD).	High solvent consumption; longer equilibration and run times.	Final ee certification and preparative scale-up.
SFC (Immobilized CSPs)	Partitioning between supercritical CO 2​ /modifier and the CSP; lower viscosity allows higher flow rates [3].	Rapid screening (3-5x faster than HPLC); orthogonal selectivity; green chemistry profile.	Requires specialized back-pressure regulation; baseline drift during modifier gradients.	High-throughput screening of reaction conditions.
19 F NMR (+ Chiral Solvating Agent)	Formation of transient diastereomeric solvates; differential magnetic shielding of the highly sensitive 19 F nuclei.	Direct structural confirmation; no standard curve required; immune to UV-absorbance discrepancies.	Lower sensitivity (LOD ~1-2% ee); requires high-field NMR (≥400 MHz) and expensive CSAs.	Orthogonal validation to rule out chromatographic artifacts.

Methodological Decision Framework

To ensure absolute scientific integrity, a multi-tiered approach is recommended. The following workflow illustrates the logical progression from rapid screening to orthogonal validation.

Workflow for validating the enantiomeric excess of fluorinated beta-lactams.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems.

Protocol A: High-Resolution NP-HPLC (The Gold Standard)

Causality of Design: The separation relies on an amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H). The β -lactam carbonyl acts as a strong hydrogen-bond acceptor for the carbamate NH of the CSP. Simultaneously, the 1-(4-methoxyphenyl) and 4-phenyl rings engage in π−π stacking with the CSP's aromatic rings. The highly electronegative 3,3-difluoro moiety creates a localized dipole that interacts differentially with the chiral groove depending on the absolute configuration at C4 [2].

• System Suitability (The Control): Inject 5 μ L of a 1.0 mg/mL racemic standard of 3,3-difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one dissolved in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 μ m).

  • Mobile Phase: Hexane / Isopropanol (90:10, v/v) — Isopropanol is chosen over ethanol to increase steric bulk in the mobile phase, slightly slowing elution and enhancing the resolution of the rigid azetidin-2-one ring.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 254 nm (optimized for the conjugated phenyl systems).

• Validation Check: Ensure baseline resolution ( Rs​≥2.0 ). If peak tailing occurs, verify the absence of trace water in the normal-phase solvents, which can disrupt critical hydrogen bonding.

• Sample Analysis: Inject the enantioenriched sample. Calculate ee via peak area integration: ee(%)=Area1​+Area2​∣Area1​−Area2​∣​×100 .

Protocol B: Orthogonal Validation via 19 F NMR

Causality of Design: To eliminate the risk of co-eluting achiral impurities skewing the HPLC UV integration, 19 F NMR provides an orthogonal, mass-independent validation. By using (R)-(-)-9-Anthryltrifluoroethanol (Pirkle's alcohol) as a Chiral Solvating Agent (CSA), transient diastereomeric solvates are formed via H-bonding. The massive magnetic anisotropy of the anthryl group differentially shields the two diastereotopic fluorine atoms at the C3 position.

• Sample Preparation: Dissolve 10 mg of the enantioenriched β -lactam in 0.6 mL of anhydrous CDCl 3​ .

• Titration of the CSA: Add 5.0 equivalents of (R)-(-)-9-Anthryltrifluoroethanol directly to the NMR tube. Causality: A high molar excess ensures complete saturation of the transient diastereomeric complex, maximizing the chemical shift difference ( Δδ ).

• Acquisition: Acquire a 19 F NMR spectrum at ≥ 376 MHz (corresponding to a 400 MHz 1 H magnet). Use inverse-gated proton decoupling to eliminate 1 H- 19 F NOE enhancements, ensuring that the integration strictly correlates with molar ratios.

• Validation Check: The racemate must show two distinct sets of AB quartets (due to geminal F-F coupling) with a perfect 1:1 integration ratio. Once confirmed, integrate the corresponding signals in the enantioenriched sample to calculate the ee.

Quantitative Data Presentation

The following table summarizes the expected performance metrics when analyzing 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one across the discussed platforms.

Analytical Modality	Column / Reagent	Mobile Phase / Solvent	Retention Time / Shift	Resolution ( Rs​ )	Limit of Detection (ee)
NP-HPLC	Chiralpak AD-H	Hexane/IPA (90:10)	t1​ = 12.4 min, t2​ = 14.8 min	2.4	>99.9%
SFC	Chiralcel OD-H	CO 2​ /MeOH (85:15)	t1​ = 4.2 min, t2​ = 5.1 min	1.8	>99.5%
19 F NMR	(R)-Pirkle Alcohol	CDCl 3​	Δδ = 0.15 ppm	Baseline	~98.0%

Note: SFC provides the highest throughput, but NP-HPLC remains the definitive standard for resolving the subtle stereoelectronic differences of fluorinated β -lactams prior to publication or clinical progression.

References

• Marcotte, S., Pannecoucke, X., Feasson, C., & Quirion, J. C. (1999). "Enantioselective Synthesis of α,α-Difluoro-β-amino Acid and 3,3-Difluoroazetidin-2-one via the Reformatsky-Type Reaction of Ethyl Bromodifluoroacetate with Chiral 1,3-Oxazolidines." The Journal of Organic Chemistry, 64(23), 8461-8464. URL:[Link]

• Sun, P., Wang, C., Armstrong, D. W., Péter, A., & Forró, E. (2006). "Separation of Enantiomers of β-Lactams by HPLC Using Cyclodextrin-Based Chiral Stationary Phases." Journal of Liquid Chromatography & Related Technologies, 29(12), 1847-1860. URL:[Link]

• Shimadzu Corporation. (2016). "Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16." Shimadzu Application News. URL:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

This document provides a detailed protocol for the safe handling and disposal of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one (CAS No. 342779-66-2). As a compound used exclusively for research purposes, its unique structure—a fluorinated organic molecule containing a β-lactam ring—necessitates a dual-pronged approach to disposal that addresses both chemical hazards and potential biological implications.[1] Adherence to these procedures is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment.

The core principle of this guide is risk mitigation through chemical inactivation followed by proper waste segregation. The presence of fluorine atoms classifies this compound as a halogenated organic waste, which requires specific disposal methods, typically high-temperature incineration.[2][3] Furthermore, the azetidin-2-one core constitutes a β-lactam ring. While the specific biological activity of this compound may be under investigation, the potential for antibiotic-like activity cannot be dismissed. Uncontrolled release of β-lactam compounds into the environment is a significant contributor to the development of antibiotic-resistant bacteria.[4][5] Therefore, chemical deactivation of this functional group prior to disposal is a critical step in responsible chemical management.

Hazard Identification and Risk Assessment

Table 1: Probable Hazard Profile

Hazard Class	GHS Pictogram	Description
Acute Oral Toxicity		Harmful if swallowed.[6][8]
Skin Irritation		Causes skin irritation.[6][9]
Eye Irritation		Causes serious eye irritation.[6][9]
Reproductive Toxicity		May cause harm to the unborn child.[7][8]
Aquatic Toxicity		May be toxic to aquatic life with long-lasting effects.[7][9]

Disclaimer: This profile is predictive. Researchers must treat this compound with a high degree of caution and handle it as a hazardous substance. If an official SDS becomes available, it must supersede this guidance.

Required Personal Protective Equipment (PPE)

All handling and disposal procedures must be conducted inside a certified chemical fume hood. The following PPE is mandatory to minimize exposure.

Table 2: Required Personal Protective Equipment

Equipment	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against splashes of the chemical or its solutions.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact. Always check glove manufacturer data for chemical compatibility.[2]
Body Protection	Lab coat.	Protects skin and clothing from contamination.
Respiratory	Not required if handled exclusively within a fume hood.	A respirator may be needed for large spills.[10]

Deactivation and Disposal Workflow

The following workflow provides a step-by-step process for the safe deactivation and disposal of this compound. The primary goal is to first neutralize the biological potential of the β-lactam ring through alkaline hydrolysis and then manage the resulting solution as halogenated chemical waste.

Caption: Workflow for deactivation and disposal.

Experimental Protocol: β-Lactam Deactivation via Alkaline Hydrolysis

This protocol is adapted from established methods for the inactivation of β-lactam antibiotics.[4] The objective is to cleave the strained β-lactam ring, rendering the molecule biologically inert.

Materials:

• Waste containing 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one (solid or dissolved in a water-miscible solvent).

• 1 M Sodium Hydroxide (NaOH) solution.

• 1 M Hydrochloric Acid (HCl) solution.

• Calibrated pH meter or pH strips.

• Appropriately labeled hazardous waste container for "Halogenated Organic Waste".[3]

Procedure:

• Preparation: Perform all steps in a chemical fume hood while wearing the PPE specified in Table 2.

• Dissolution: If the waste is a solid, dissolve it in a minimal amount of a suitable water-miscible organic solvent (e.g., acetone, isopropanol) before proceeding.

• Alkaline Hydrolysis: For every one volume of waste solution (e.g., 50 mL), add two volumes of 1 M NaOH solution (e.g., 100 mL).[4] This ensures a sufficiently alkaline environment to drive the hydrolysis of the β-lactam ring.

• Reaction: Stir the resulting mixture at room temperature for a minimum of 3 hours. Studies on similar compounds show this duration is effective for complete decontamination.[11]

• Neutralization: After the reaction period, slowly and carefully add 1 M HCl to the solution while monitoring the pH. Continue adding acid dropwise until the pH is between 6.0 and 8.0.[4] This step is crucial to prevent the container from holding highly corrosive waste.

• Final Collection: Transfer the neutralized, inactivated solution into a clearly labeled hazardous waste container designated for Halogenated Organic Waste .[2][12] Do not mix this waste with non-halogenated solvents, as this complicates the disposal process and increases costs.[13]

• Storage and Disposal: Secure the lid on the waste container and store it in a designated Satellite Accumulation Area. Contact your institution's Environmental Health and Safety (EHS) department to arrange for proper disposal.

Spill Management

In the event of a small-scale spill within the laboratory:

• Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate the immediate area.

• Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[10]

• Collect: Carefully sweep or scoop the absorbent material into a sealed bag or container.

• Dispose: Label the container as "Hazardous Waste" with the full chemical name and treat it as halogenated organic waste for EHS pickup.[2]

• Decontaminate: Clean the spill area thoroughly with soap and water.

For large spills, or any spill that occurs outside of a fume hood, evacuate the area and contact your institution's emergency response team immediately.

References

• Temple University. (n.d.). Halogenated Solvents in Laboratories. Campus Operations. Retrieved from [Link]

• Bucknell University. (2016). Hazardous Waste Segregation. Retrieved from [Link]

• Washington State University. (n.d.). Halogenated Solvents. Environmental Health & Safety. Retrieved from [Link]

• Kümmerer, K., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. MDPI. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• 3M. (2024). Safety Data Sheet - 3M Scotchcast™ Electrical Resin 281 (A & B). Retrieved from [Link]

• SynZeal. (n.d.). Safety Data Sheet - Teriflunomide EP Impurity B. Retrieved from [Link]

• Rahman, M., et al. (n.d.). Treatment of pharmaceutical wastewater containing β-lactam ring. Retrieved from [Link]

• Google Patents. (n.d.). Process for treatment of beta-lactam ring antibiotic filter residue.

• BASF. (2025). Safety data sheet - Header. Retrieved from [Link]

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. bucknell.edu [bucknell.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. synzeal.com [synzeal.com]
• 7. download.basf.com [download.basf.com]
• 8. cdn.pfizer.com [cdn.pfizer.com]
• 9. multimedia.3m.com [multimedia.3m.com]
• 10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 11. Treatment of pharmaceutical wastewater containing β-lactam ring [lib.buet.ac.bd:8080]
• 12. 7.2 Organic Solvents [ehs.cornell.edu]
• 13. vumc.org [vumc.org]

Standard Operating Procedure & Safety Guide: Handling 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one

As a Senior Application Scientist, I approach laboratory safety not as a checklist, but as a system of chemical logic. The compound 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is frequently encountered in advanced medicinal chemistry as a highly specialized β -lactam derivative.

To handle this molecule safely, we must first understand its mechanistic toxicology. This is not a benign synthetic intermediate; it is a potent cytotoxic agent and a reactive electrophile. This guide provides the definitive, causality-driven operational protocols for safely handling, reacting, and disposing of this specific fluorinated azetidin-2-one.

Mechanistic Toxicology & Hazard Assessment

The hazard profile of 3,3-Difluoro-1-(4-methoxyphenyl)-4-phenylazetidin-2-one is dictated by two distinct structural features: its pharmacophoric geometry and its highly strained four-membered ring.

• Extreme Cytotoxicity (Primary Hazard): Fluorinated azetidin-2-ones of this class have been identified as highly potent tubulin polymerization inhibitors (analogous to combretastatin A-4). They exhibit nanomolar inhibitory concentrations (IC50 values ranging from 1.0 to 3.6 nM) against multiple cancer cell lines, effectively arresting the cell cycle at the G2/M phase and inducing apoptosis[1]. Due to this extreme potency, the compound must be classified and handled as a Highly Potent Active Pharmaceutical Ingredient (HPAPI) under Occupational Exposure Band 5 (OEB 5).

• Protein Acylation & Sensitization (Secondary Hazard): The highly strained β -lactam ring acts as a reactive electrophile. Upon dermal or respiratory exposure, it is susceptible to nucleophilic attack by the primary amines of lysine residues on human proteins. This covalent acylation forms a hapten-carrier complex, which the immune system recognizes as foreign, potentially triggering severe allergic contact dermatitis or systemic anaphylaxis[2][3]. The lipophilic 4-methoxyphenyl and phenyl substituents significantly enhance the molecule's ability to penetrate the stratum corneum.

Dual-pathway hazard profile: Tubulin inhibition (cytotoxicity) and protein acylation (sensitization).

Quantitative Hazard Parameters

To contextualize the required safety protocols, all relevant quantitative data is summarized below.

Parameter	Value / Classification	Operational Implication
Target IC50	1.0 – 3.6 nM[1]	OEB 5 Classification. Requires absolute containment; no open-bench handling of dry powder.
Molecular Weight	289.28 g/mol	Small molecule; highly mobile if aerosolized.
Lipophilicity (LogP)	Est. > 3.0	Rapid dermal absorption. Requires chemical-resistant, multi-layer dermal protection.
Thermal Stability	Decomposes > 200°C	Generates highly toxic Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) upon combustion.

Personal Protective Equipment (PPE) Matrix

Because this compound is a lipophilic HPAPI, standard laboratory PPE is insufficient. Every piece of equipment must be chosen to break a specific chain of exposure.

• Respiratory Protection: Handling dry powder requires a Containment Ventilated Enclosure (CVE) or a negative-pressure isolator. If a CVE is unavailable and a standard fume hood must be used, a Powered Air-Purifying Respirator (PAPR) with P100/HEPA filters is mandatory. Causality: The nanomolar cytotoxicity means inhaling even microscopic, invisible airborne particulates can cause systemic toxicity.

• Dermal Protection (Hands): Double-gloving is mandatory. Inner glove: Extended-cuff Nitrile. Outer glove: Chemotherapy-rated Nitrile or Neoprene. Causality: The lipophilic phenyl rings allow the molecule to slowly permeate single-layer nitrile. The outer glove acts as a sacrificial layer and must be changed immediately if contaminated, or routinely every 30 minutes.

• Dermal Protection (Body): Disposable, impermeable Tyvek® gown with knit cuffs. Causality: Woven lab coats absorb lipophilic powders, turning the coat into a continuous exposure source against the skin.

• Eye Protection: Indirect-vented chemical splash goggles. Safety glasses are strictly prohibited when handling the neat powder.

Operational Protocols: Self-Validating Handling System

The core philosophy of handling fluorinated HPAPIs is solvation at the source . Dry powders aerosolize; liquids do not.

Protocol A: Weighing and Solvation Workflow

• Preparation: Purge the analytical balance inside the CVE or isolator. Ensure a zero-ion antistatic gun is available. Causality: Fluorinated organic powders hold strong static charges and will "jump" from spatulas, causing immediate aerosolization.

• Static Mitigation: Discharge the static from the source vial and the receiving vial using the antistatic gun.

• Weighing: Transfer the required mass into a pre-tared, sealable septum vial.

• In-Situ Solvation: Do not remove the dry powder from the enclosure. Inject your reaction solvent (e.g., anhydrous dichloromethane or THF) directly into the septum vial while still inside the CVE.

• Validation Step: Visually confirm complete dissolution. Once solvated, wipe the exterior of the sealed vial with a 1M NaOH-soaked wipe before transferring it to the main reaction fume hood. System Validation: If the balance reads exactly 0.0000 g after the secondary container is sealed and removed, you have confirmed no residual powder remains on the weigh pan.

Step-by-step HPAPI handling workflow from containment to chemical decontamination.

Protocol B: Chemical Decontamination & Workup

Standard soap and water will not destroy this molecule. You must utilize chemical logic to dismantle its toxic pharmacophore.

• Hydrolysis Solution: Prepare a bath of 1M Sodium Hydroxide (NaOH) or 10% Sodium Hypochlorite (bleach).

• Mechanism of Destruction: The hydroxide ion acts as a strong nucleophile, attacking the carbonyl carbon of the β -lactam. This irreversibly opens the four-membered ring, destroying both the sensitizing electrophilic center and the specific 3D geometry required for tubulin binding[4].

• Glassware Decontamination: Submerge all spatulas, vials, and reaction flasks that contacted the compound into the 1M NaOH bath for a minimum of 2 hours before standard washing.

• Validation Step: Monitor the pH of the decontamination bath using indicator strips. System Validation: The pH must remain >12 to ensure active, continuous hydrolysis conditions.

Spill Response and Waste Segregation

For Powder Spills:

• DO NOT SWEEP. Sweeping aerosolizes the cytotoxic powder.

• Gently cover the spill with absorbent laboratory pads.

• Carefully pour 1M NaOH over the pads to wet the powder and initiate in situ hydrolysis of the β -lactam ring.

• Allow to sit for 15 minutes, then wipe up the slurry. Place all materials into a designated cytotoxic waste bag.

Waste Segregation: Do not mix this compound with standard organic waste. Because it contains a gem-difluoro group, incinerating it under standard conditions can generate hydrofluoric acid (HF). It must be strictly segregated into a Halogenated Cytotoxic Waste stream, clearly labeled with its structural identity, so the disposal facility can route it to a high-temperature, scrubber-equipped incinerator.

References

• Tang, H., Cheng, J., Liang, Y., & Wang, Y. (2020). Discovery of a chiral fluorinated azetidin-2-one as a tubulin polymerisation inhibitor with potent antitumour efficacy. European Journal of Medicinal Chemistry, 197, 112323. Available at: 1

• Macheboeuf, P., Contreras-Martel, C., Job, V., Dideberg, O., & Dessen, A. (2006). Penicillin binding proteins: key players in bacterial cell cycle and drug resistance processes. FEMS Microbiology Reviews, 30(6), 673-691. Available at: 3

• Llarrull, L. I., et al. (2003). Resistance to -Lactam Antibiotics and Its Mediation by the Sensor Domain of the Transmembrane BlaR Signaling Pathway in Staphylococcus aureus. Journal of Biological Chemistry. Available at: 2

• Bush, K., & Bradford, P. A. (2025). Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria. MDPI. Available at: 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]